Cas no 22707-38-6 (2-Pyrrolidinone,1-(1-oxobutyl)-)
22707-38-6 structure
Product Name:2-Pyrrolidinone,1-(1-oxobutyl)-
CAS No:22707-38-6
MF:C8H13NO2
MW:155.194322347641
CID:268555
PubChem ID:242155
Update Time:2025-04-19
2-Pyrrolidinone,1-(1-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone,1-(1-oxobutyl)-
- 1-butanoylpyrrolidin-2-one
- AC1L68W8
- AC1Q6FAG
- AR-1C2087
- CHEMBL156416
- CTK4E9991
- NSC50337
- SureCN9576645
- DTXSID50287329
- SCHEMBL9576645
- 22707-38-6
- NSC-50337
-
- Inchi: 1S/C8H13NO2/c1-2-4-7(10)9-6-3-5-8(9)11/h2-6H2,1H3
- InChI Key: JTDHUAGBXUTEAW-UHFFFAOYSA-N
- SMILES: O=C1CCCN1C(CCC)=O
Computed Properties
- Exact Mass: 155.09469
- Monoisotopic Mass: 155.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
- LogP: 0.87340
2-Pyrrolidinone,1-(1-oxobutyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
22707-38-6 (2-Pyrrolidinone,1-(1-oxobutyl)-) Related Products
- 2687-91-4(N-Ethylpyrrolidinone)
- 3352-87-2(N,N-Diethyldodecanamide)
- 1121-07-9(N-Methylsuccinimide)
- 1888-91-1(N-Acetylcaprolactam)
- 2687-94-7(1-Octyl-2-pyrrolidone)
- 2687-96-9(1-Dodecyl-2-pyrrolidinone)
- 2556-73-2(N-Methylcaprolactam)
- 3470-98-2(1-Butylpyrrolidin-2-one)
- 872-50-4(N-Methylpyrrolidone)
- 59227-89-3(Laurocapram)
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